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Compound of Interest

Compound Name: Acephate-d3

Cat. No.: B10856052

An In-depth Technical Guide to the Safe Handling of Acephate-d3

This guide provides comprehensive safety data and handling precautions for Acephate-d3,
intended for researchers, scientists, and professionals in drug development. Acephate-d3 is
the deuterated form of Acephate, an organophosphate insecticide.[1] It is primarily used as an
internal standard for the quantification of Acephate in analytical testing, such as by Gas
Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2] The
toxicological and safety data for Acephate are considered directly applicable to Acephate-d3,
as the deuteration is unlikely to alter its primary chemical reactivity or biological effects.[1]

GHS Hazard Identification and Classification

Acephate is classified as harmful if swallowed and may cause damage to organs through
prolonged or repeated exposure.[3]

Table 1: GHS Classification for Acephate | Category | Classification | Pictogram | Signal Word |
Hazard Statement | | --- | --- | --- | --- | --- | | Acute Toxicity, Oral | Category 4[3][4][5] |
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| Warning[6] | H302: Harmful if swallowed[4][6][7] | | Specific Target Organ Toxicity (Repeated
Exposure) | Category 1[3] |

walt text
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| Danger[3] | Causes damage to organs through prolonged or repeated exposure[3] |

Precautionary Statements:[4][5]

e Prevention:
o P264: Wash hands thoroughly after handling.[4]
o P270: Do not eat, drink or smoke when using this product.[4]
o Do not breathe dust.[3]

e Response:

o P301 + P312/P301 + P317: IF SWALLOWED: Call a POISON CENTER/doctor if you feel
unwell.[4][5]

o P330: Rinse mouth.[4][5]
e Disposal:

o P501: Dispose of contents/container in accordance with
local/regional/national/international regulations.[4]

Handling and Safety Precautions
Personal Protective Equipment (PPE)

Proper PPE is critical to minimize exposure.

o Respiratory Protection: For operations where dust may be generated, wear an approved
respirator.[7] A positive pressure air-supplied respirator is recommended if there is a potential
for uncontrolled release.

» Hand Protection: Wear impervious chemical-resistant gloves (e.g., plastic, rubber, neoprene,
or PVC).[3][7] Always wash the outside of gloves before removing them.[8]

o Eye Protection: Use safety goggles with side protection or other protective eyewear.[9][10]
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Skin and Body Protection: Wear a long-sleeved shirt, long pants, shoes with socks, and a lab
coat or apron to prevent skin contact.[3][10]

Safe Handling and Storage

Handling: Use only in a well-ventilated area.[8][11] Avoid creating dust.[7][9] Do not eat,
drink, or smoke when handling the product.[7] Wash hands thoroughly before breaks and
after work.[9]

Storage: Store in the original, tightly closed container in a cool, dry, and well-ventilated place.
[7][8] Keep away from food, drink, animal feedingstuffs, and incompatible materials like
strong oxidizers and alkaline substances.[8][9] Store in a secured area away from children
and animals.[3]

Emergency Procedures
First Aid Measures

Acephate is a cholinesterase inhibitor.[10][12] Atropine is an antidote.[8]

If Swallowed: Rinse mouth. Call a physician or Poison Control Center immediately.[4][9] Do
not induce vomiting unless instructed to do so by a medical professional.

If Inhaled: Move the person to fresh air.[9] If breathing has stopped or is irregular, administer
artificial respiration and seek immediate medical attention.[10]

On Skin: Remove contaminated clothing immediately.[8][9] Wash skin thoroughly with soap
and water.

In Eyes: Hold eye open and rinse cautiously with water for several minutes.[9] Remove
contact lenses, if present, after the first few minutes and continue rinsing. Seek medical
advice if irritation persists.[9]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (C0O2).[9][10]
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e Hazards from Combustion: Heating to decomposition can produce toxic fumes, including
oxides of nitrogen, phosphorus, and sulfur.[9][11]

» Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).[9][10]

Accidental Release Measures

o Personal Precautions: Avoid contact with skin, eyes, and clothing.[9] Do not breathe dust.[9]

e Environmental Precautions: Prevent the substance from entering drains, surface water, or
soil.[9][10]

o Cleanup: Sweep or vacuum up the spilled material and place it in a suitable, labeled
container for disposal.[10][11] Moisten the material first to prevent dusting if appropriate.[11]

Physical and Chemical Properties

Table 2: Physical and Chemical Properties of Acephate-d3 and Acephate | Property | Value |
Source | | --- | --- | --- | | Chemical Formula | CaH7D3sNOsPS |[2] | | Molecular Weight | 186.2
g/mol [[2] | | Appearance | White solid / Colorless crystals [[2][13][14] | | Odor | Pungent, like
sulfur or rotten cabbage |[8][13] | | Density | 1.35 g/cm?3 at 20 °C [[6][9] | | Melting Point | 88-90
°C |[6] | | Solubility | Soluble in water (79-83.5 g/100 mL), chloroform, and DMSO.[2][6][13] | |
Vapor Pressure | 1.7 x 10 mmHg at 24 °C |[13] |

Toxicological Information

Acephate acts as a weak acetylcholinesterase inhibitor.[13] Its toxicity is partly attributed to its
metabolism into methamidophos, which is a more potent inhibitor.[13]

Table 3: Acute Toxicity Data for Acephate
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Route Species Value Source
Oral LDso Male Rat 945 mglkg [2]

Oral LDso Female Rat 866 mg/kg [2]

Oral LDso Rat (general) 500-1000 mg/kg [41[12]
Dermal LDso Rat >2000 mg/kg

| Inhalation LCso | Rat (4-hour) | >15 mg/L |[13] |

e Carcinogenicity: The U.S. EPA has classified acephate as a Group C, or possible human
carcinogen, based on an increased incidence of liver tumors in female mice.[11][12][15]

e Reproductive Toxicity: In one study, a no-observable-effect level (NOEL) was not
established, with effects like low pregnancy rates and decreased numbers of live fetuses
observed at all tested doses (50 ppm and higher).[12]

o Symptoms of Exposure: Acute overexposure can lead to symptoms of cholinesterase
inhibition, including headache, dizziness, nausea, vomiting, abdominal cramps, blurred
vision, excessive salivation, and sweating.[12] Severe poisoning can result in convulsions,
unconsciousness, and death.[15]

Experimental Protocols

Detailed, step-by-step experimental protocols for the toxicological assessment of Acephate-d3
are not available within the initial search results. The provided information cites the results of
such studies (e.g., LDso values) rather than the full methodologies. However, the types of
experiments conducted are standard toxicological assays.

For instance, the determination of an Oral LDso value typically involves the following general
workflow:

» Animal Model Selection: A specific strain and sex of a laboratory animal (e.g., Wistar rats) is
chosen.
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e Dose-Ranging Study: Preliminary studies are conducted with a small number of animals to
determine the approximate range of doses that cause mortality.

e Main Study: Several groups of animals are administered single, escalating doses of the test
substance (Acephate) via oral gavage. A control group receives only the vehicle (e.g., water
or corn ail).

o Observation: Animals are observed for a set period (typically 14 days) for signs of toxicity
and mortality. Body weight and clinical signs are recorded regularly.

o Necropsy: At the end of the study, all animals are euthanized and a gross necropsy is
performed to identify any target organ effects.

 Statistical Analysis: The mortality data is analyzed using statistical methods (e.g., Probit
analysis) to calculate the LDso, which is the dose estimated to be lethal to 50% of the test
population.

Safety and Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of a chemical
substance like Acephate-d3 from receipt to disposal.
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1. Risk Assessment

(Review SDS)
2. Procurement 4. Chemical Receipt
(Order smallest required quantity) & Inventory
3. PPE Selection 5. Secure Storage
(Gloves, Goggles, Lab Coat) (Cool, Dry, Ventilated)

Planning & Preparation

Wear Appropriate PPE

6. Safe Handling
(Use in Ventilated Hood)

7. Experimental Use

1
Handling & Use
|

8. Decontamination
(Work Area & Equipment)

9. Waste Segregation
(Solid & Liquid Waste)

10. Waste Disposal
(Follow Institutional Protocol)

Post-Use & Disposal

Figure 1. Safe Chemical Handling Workflow

Click to download full resolution via product page

Caption: Figure 1. A generalized workflow for handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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